Cas no 61993-90-6 (Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-)

Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]- structure
61993-90-6 structure
Product Name:Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-
CAS No:61993-90-6
MF:C12H19N5O
MW:249.312161684036
CID:461384
PubChem ID:61448034
Update Time:2025-04-19

Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-
    • 2-[butyl-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol
    • DTXSID70734224
    • AKOS010708691
    • 61993-90-6
    • 2-[Butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethan-1-ol
    • 2-(Butyl(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino)ethanol
    • Inchi: 1S/C12H19N5O/c1-3-4-5-16(6-7-18)11-8-10(2)15-12-13-9-14-17(11)12/h8-9,18H,3-7H2,1-2H3
    • InChI Key: OQXXTFNOSJKHME-UHFFFAOYSA-N
    • SMILES: OCCN(C1=CC(C)=NC2=NC=NN12)CCCC

Computed Properties

  • Exact Mass: 249.15917
  • Monoisotopic Mass: 249.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.55
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